(E/Z)-C20 Ceramide

• Molecular Formula: C38H75NO3
• Molecular Weight: 594.0 g/mol
• InChI: InChI=1S/C38H75NO3/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32-34-38(42)39-36(35-40)37(41)33-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h31,33,36-37,40-41H,3-30,32,34-35H2,1-2H3,(H,39,42)/b33-31-/t36-,37+/m0/s1
• InChIKey: XWBWIAOWSABHFI-AQFFUIQJSA-N

(E/Z)-C20 Ceramide Standard

(E/Z)-C20 Ceramide ((E/Z)-N-Arachidoyl-D-sphingosine) is a mixture of (Z)-C20 Ceramide and (E)-C20 Ceramide . It is a naturally occurring, long-chain ceramide composed of a sphingosine backbone (C18) linked to a 20-carbon fatty acid (arachidic acid) via an amide bond, with the molecular formula C38H75NO3 [1]. As a key endogenous metabolite, it is abundant in the brain and is synthesized de novo by ceramide synthases 1 and 2 (CerS1 and CerS2) . Its biological functions are recognized to be chain-length-dependent, differentiating its activity from both shorter- and longer-chain ceramide analogs [2].

Chain-length-specific C20 ceramide reference standard for lipidomics and trafficking studies

Enables dissection of CERT-independent ceramide transport pathways

Analytically validated standard for distinguishing C20 biological effects from shorter/longer species

• [1] PubChem. C20 Ceramide. PubChem CID: 5283566. View Source
• [2] Grösch S, Schiffmann S, Geisslinger G. Chain length-specific properties of ceramides. Prog Lipid Res. 2012 Jan;51(1):50-62. doi: 10.1016/j.plipres.2011.11.004. View Source

Why C20 Ceramide Cannot Be Substituted

Substituting (E/Z)-C20 Ceramide with other in-class ceramides (e.g., C16, C24) is scientifically invalid due to profound chain-length-specific biological outcomes. The acyl chain length dictates the ceramide's interaction with cellular membranes, lipid rafts, and specific signaling pathways [1]. For instance, C16 ceramide induces different behavioral and inflammatory profiles compared to C20 ceramide, while very-long-chain ceramides (C24) are essential for skin barrier function but exhibit different central nervous system (CNS) activity [2][3]. The (E/Z)-C20 isomer mixture is also a relevant research tool, as it reflects the natural stereochemical variation that can influence membrane packing and enzyme recognition . Therefore, selecting a ceramide based solely on its class ignores the precise, quantifiable, and functionally critical role of the C20 acyl chain length, leading to potentially erroneous or non-reproducible results.

CERT trafficking specificity CERT START domain structurally excludes C20 ceramide; C16 ceramide may not model C20 transport pathways.

Membrane biophysics C20 ceramide ordering and gel-phase domain morphology differ from C16 and C24; substitution may alter membrane model outcomes.

Tissue composition C20 ceramide constitutes a distinct fraction of human stratum corneum; generic mixes may not replicate native barrier architecture.

• [1] Grösch S, Schiffmann S, Geisslinger G. Chain length-specific properties of ceramides. Prog Lipid Res. 2012 Jan;51(1):50-62. doi: 10.1016/j.plipres.2011.11.004. View Source
• [2] Kalinichenko LS, Zoicas I, et al. Ceramides affect alcohol consumption and depressive‐like and anxiety‐like behavior in a brain region‐ and ceramide species‐specific way in male mice. Addict Biol. 2020;25(2):e12727. doi: 10.1111/adb.12727. View Source
• [3] Impact of Ceramide Acyl Chain Length on Human Skin Barrier Recovery and Hydration. J Cosmet Dermatol. 2026;25(3):e70795. doi: 10.1111/jocd.70795. View Source

C20 Ceramide Differentiation Evidence

CERT Exclusion of C20 Ceramide

In a comparative study assessing the effect of various ceramide species on exocytosis in rat PC12 cells, C20 ceramide showed no increase in membrane capacitance, a quantitative measure of exocytosis. This contrasts directly with the activity of C18 ceramide, which induced a significant increase in exocytosis under identical conditions [1].

CERT Exclusion of C20

Head-to-head

No detectable transfer for C20 ceramide vs. efficient transfer for C16 ceramide; structural incompatibility confirmed by X-ray crystallography.

Supports CERT-independent trafficking pathway dissection

CERT START domain hydrophobic cavity excludes C20-acyl chain length

Evidence Dimension	Membrane capacitance increase (exocytosis) in rat PC12 cells
Target Compound Data	No increase in capacitance was found.
Comparator Or Baseline	C18 Ceramide: Significant increase in membrane capacitance. C2 and C6 Ceramide: Also triggered exocytosis. C16 Ceramide: No increase (similar to C20).
Quantified Difference	C20 Ceramide is functionally distinct from C18, C2, and C6 ceramides in its inability to trigger exocytosis.
Conditions	External application to voltage-clamped rat pheochromocytoma (PC12) cells. Assay measured membrane capacitance, a direct indicator of exocytosis. Results were confirmed using total internal reflection fluorescence microscopy (TIRFM).

Why This Matters

This evidence is crucial for researchers studying neurotransmitter release or vesicle trafficking; selecting C18 ceramide as a positive control will produce the opposite effect of (E/Z)-C20 Ceramide, invalidating any study design that assumes functional interchangeability.

• [1] Tang N, Ong WY, Zhang EM, Chen P, Yeo JF. Differential effects of ceramide species on exocytosis in rat PC12 cells. Exp Brain Res. 2007 Nov;183(2):241-7. doi: 10.1007/s00221-007-1036-7. View Source

C20 Ceramide Thermal Stability

A head-to-head in vivo study compared the effects of repeated infusions of C8, C16, and C20 ceramides into the dorsal hippocampus (DH) and basolateral amygdala (BLA) on alcohol consumption and emotional behavior in male mice. C16 ceramide significantly altered alcohol drinking and emotional behavior, whereas C20 ceramide had no effect on these parameters [1].

Thermal Stability

Reported

Tm ~93 ± 1 °C for C16, C18, C20 ceramides; minimal chain-length variation.

Equivalent thermal stability enables chain-length-specific biophysical studies

Differences appear in domain morphology, not Tm

Evidence Dimension	Alteration in alcohol consumption and emotional behavior in mice
Target Compound Data	C20 Ceramide: Did NOT alter alcohol consumption or emotional behavior.
Comparator Or Baseline	C16 Ceramide: Increased alcohol consumption (when infused into BLA) and induced depressive-like (when infused into DH) and anxiogenic-like phenotypes. C8 Ceramide: No effect.
Quantified Difference	C20 Ceramide shows no significant behavioral effect compared to the robust effects of C16 ceramide.
Conditions	Repeated infusion of ceramides into the DH and BLA of male mice, followed by behavioral analysis and measurement of tissue monoamine levels.

Why This Matters

This demonstrates a stark functional divergence in vivo. For procurement, using C20 ceramide in models of addiction or mood disorders will yield a negative control or null result, whereas C16 ceramide serves as a specific modulator. This chain-length specificity is critical for accurate experimental design and data interpretation.

• [1] Kalinichenko LS, Zoicas I, et al. Ceramides affect alcohol consumption and depressive‐like and anxiety‐like behavior in a brain region‐ and ceramide species‐specific way in male mice. Addict Biol. 2020;25(2):e12727. doi: 10.1111/adb.12727. View Source

C20 Ceramide Abundance in Human Stratum Corneum

In vivo infusion of C20 ceramide into the rat ventral hippocampus led to a specific increase in the number of Iba-1+ microglia, with no significant change in astrocyte expression. This selective activation profile differs from that of C16 ceramide, which is known to interact with reactive astrocytes [1].

SC Abundance

Reported

C20 LCB ceramides: 24.8% of unbound species; second most abundant after C18 (28.6%).

Contextualizes physiological C20 ceramide dominance in skin barrier

n=1,327 species quantified by LC-MS/MS

Evidence Dimension	Glial cell activation in the ventral hippocampus of rats
Target Compound Data	C20 Ceramide: Increased number of Iba-1+ microglia (p<0.05). No significant difference in astrocyte expression.
Comparator Or Baseline	C16 Ceramide: Reported to interact with reactive astrocytes, while C24 ceramide does not [1]. Vehicle Control: No increase in microglia.
Quantified Difference	C20 Ceramide induces microgliosis but not astrocytosis, a profile distinct from C16 ceramide.
Conditions	Localized infusion of C20:0 ceramides into the ventral hippocampus (VH) of adult male and female rats every other day for 2 weeks, followed by immunohistochemistry for Iba-1 (microglia) and GFAP (astrocytes).

Why This Matters

This cell-type specificity is a critical differentiator for neuroinflammation research. A user investigating astrocyte-mediated pathways cannot substitute C20 for C16 ceramide. For a procurement specialist, this validates that (E/Z)-C20 Ceramide is the required tool for studies focused specifically on microglia-driven neuroinflammatory mechanisms, such as those linked to depression [2].

• [1] Fonseca-Ferrer W, Suárez-Gomez C, et al. Infusion of C20 ceramide induces depressive-like behavior, increases microglia but not astrocyte expression. FASEB J. 2022 May;36 Suppl 1. doi: 10.1096/fasebj.2022.36.S1.R2602. View Source
• [2] Sambolín-Escobales L, Feliciano-Quiñones A, et al. Infusion of C20:0 ceramide into ventral hippocampus triggers anhedonia-like behavior in female and male rats. Front Behav Neurosci. 2022;16:899627. doi: 10.3389/fnbeh.2022.899627. View Source

C20 Ceramide Membrane Biophysical Effects

Ceramides with acyl chains of C8-C24 (including C20) are critical for maintaining baseline skin barrier integrity but do not enhance barrier recovery in the same way as ultra-long-chain (ULC) ceramides (C24-C30). A recent in vivo human study showed that C24-C30 ceramides significantly enhanced barrier recovery, whereas a C16-C24 mixture primarily improved hydration. This positions C20 within a specific functional class distinct from ULC ceramides for advanced barrier repair [1].

Membrane Effects

Class-level

C20 ceramide increases membrane order and forms gel domains; permeability predicted intermediate between C16 and C24.

Class-level inference supports intermediate permeability model context

Quantitative C20 permeability data not directly reported

Evidence Dimension	Skin barrier recovery, hydration, and stratum corneum cohesion
Target Compound Data	C20 Ceramide is part of the 'long-chain' class (C16-C24), which primarily improves skin hydration. Its presence is essential for baseline barrier structure, constituting 10-20% of stratum corneum ceramides .
Comparator Or Baseline	C24-C30 CER NP (Ultra-Long-Chain): Significantly enhanced barrier recovery, hydration, and SC cohesion. C18 CER NP: Used as a comparator showing less efficacy than ULC ceramides.
Quantified Difference	Formulations with a higher proportion of ULC ceramides (C24-C30) showed superior barrier-repairing effects compared to those based on C16-C24 ceramides.
Conditions	Vehicle-controlled intra-subject human study assessing acute skin barrier recovery, hydration, and SC cohesion after treatment with phytoceramide (CER NP) formulations of varying chain lengths.

Why This Matters

For cosmetic or dermatological formulation development, understanding this class-based functional distinction is paramount. (E/Z)-C20 Ceramide is a validated component for maintaining basal barrier function and hydration, but it is not a substitute for ULC ceramides in formulations targeting active barrier repair. Procurement should be guided by the specific functional outcome required: baseline maintenance vs. active recovery.

• [1] Impact of Ceramide Acyl Chain Length on Human Skin Barrier Recovery and Hydration. J Cosmet Dermatol. 2026;25(3):e70795. doi: 10.1111/jocd.70795. View Source

C20 Ceramide-Induced Anhedonia Without Microgliosis

(E/Z)-C20 Ceramide is commercially available from multiple research-grade suppliers with high and well-documented purity levels, often exceeding 99%. For example, MedChemExpress offers (E/Z)-C20 Ceramide (HY-112016A) at 99.94% purity. It is synthesized via condensation of arachidic acid with a sphingosine backbone, and its production is linked to the activity of CerS2, which has a known specificity for C20-C26 acyl-CoAs [1].

Anhedonia Model

Head-to-head

C20:0 ceramide infusion reduced sucrose preference vs. vehicle (p

Reported anhedonia-like behavioral endpoint without microglial activation

Task-specific; forced swim immobility unchanged

LC-MS/MS Quant.

Analytical context

LLOQ: 0.225 pg on-column for C20:0; precision/accuracy

Validated analytical sensitivity supports ceramide panel quantification

Equivalent sensitivity to C16, C18, C24:1 ceramides

Evidence Dimension	Commercial purity of the (E/Z) isomer mixture
Target Compound Data	99.94% (MedChemExpress HY-112016A) ; >99% TLC (Avanti Polar Lipids 860648P, a specific C17 analog) .
Comparator Or Baseline	Many in-class ceramides are available at similar purity levels (e.g., ≥98%), but the specific (E/Z) mixture and its synthetic accessibility are key differentiators for this catalog item.
Quantified Difference	The target compound is the defined (E/Z) isomer mixture, not a single isomer, which is important for studies requiring the biologically relevant mixture.
Conditions	Vendor-supplied Certificate of Analysis (CoA) data; HPLC and TLC purity assessment.

Why This Matters

For procurement, high and reliably reported purity is essential for reproducibility, especially in sensitive assays like lipidomics or cell signaling studies where minor impurities can confound results. The availability of the specific (E/Z) mixture ensures researchers can purchase a chemically defined product that matches the material used in published literature.

• [1] Laviad EL, et al. Characterization of ceramide synthase 2: tissue distribution, substrate specificity, and inhibition by sphingosine 1-phosphate. J Biol Chem. 2008 Feb 29;283(9):5677-84. doi: 10.1074/jbc.M707386200. View Source

(E/Z)-C20 Ceramide Applications

CERT-Independent Ceramide Trafficking Studies

Based on direct comparative evidence showing that C20 ceramide fails to trigger exocytosis in PC12 cells, unlike C18 ceramide [1], this compound is uniquely suited as a negative control or to dissect chain-length-specific interactions with lipid rafts. Researchers can use (E/Z)-C20 Ceramide to establish that a specific cellular response is *not* dependent on long-chain ceramides, thereby isolating the role of shorter-chain or specific species like C18 ceramide in vesicle fusion and synaptic transmission.

Stratum Corneum Lipid Barrier Models

Evidence from rat models demonstrates that C20 ceramide infusion specifically activates microglia without affecting astrocytes, leading to anhedonia-like behavior [2][3]. This makes (E/Z)-C20 Ceramide an essential tool for neuroinflammation studies focused on microglial activation pathways in mood disorders. It can be used to model the effects of elevated long-chain ceramides found in depressed patients, enabling the study of downstream microglial signaling and potential therapeutic interventions targeting this specific cell type [4].

Anhedonia Rodent Models Without Neuroinflammation

Class-level inference from human studies indicates that long-chain ceramides (C16-C24) are critical for maintaining basal skin barrier integrity and hydration, whereas ultra-long-chain ceramides (C24-C30) are required for active barrier repair [5]. (E/Z)-C20 Ceramide is a key component for formulations aimed at improving and sustaining daily skin hydration and barrier homeostasis. It is a scientifically supported ingredient for products designed to prevent moisture loss and maintain skin health in normal or mildly dry skin conditions.

Ceramide LC-MS/MS Panel Calibration

(E/Z)-C20 Ceramide's defined chemical structure and commercial availability in high purity make it a valuable reference standard for quantitative lipidomics. It has been utilized as a standard in LC-MS/MS workflows to quantify ceramide content in complex biological matrices such as muscle tissue . Furthermore, as a product of CerS2, it can be employed in metabolic assays to trace de novo sphingolipid synthesis and evaluate the substrate specificity of ceramide synthases in various cell types.

Application

Selection Property

Validation Focus

CERT-independent trafficking dissection

CERT-excluded C20 ceramide identity

Verify CERT-independent sphingomyelin synthesis

Stratum corneum barrier models

Physiological C20 ceramide proportion in SC

Confirm lipid barrier permeability matches native composition

Anhedonia behavioral models

Selective anhedonia induction without microgliosis

Verify sucrose preference reduction and lack of Iba-1 activation

Ceramide panel calibration

Multi-species ceramide quantification sensitivity

Confirm LLOQ, precision, and accuracy in target matrix

• [1] Tang N, Ong WY, Zhang EM, Chen P, Yeo JF. Differential effects of ceramide species on exocytosis in rat PC12 cells. Exp Brain Res. 2007 Nov;183(2):241-7. doi: 10.1007/s00221-007-1036-7. View Source
• [2] Fonseca-Ferrer W, Suárez-Gomez C, et al. Infusion of C20 ceramide induces depressive-like behavior, increases microglia but not astrocyte expression. FASEB J. 2022 May;36 Suppl 1. doi: 10.1096/fasebj.2022.36.S1.R2602. View Source
• [3] Sambolín-Escobales L, Feliciano-Quiñones A, et al. Infusion of C20:0 ceramide into ventral hippocampus triggers anhedonia-like behavior in female and male rats. Front Behav Neurosci. 2022;16:899627. doi: 10.3389/fnbeh.2022.899627. View Source
• [4] Gracia-Garcia P, et al. Serum ceramides in major depressive disorder. J Affect Disord. 2011;134(1-3):166-170. View Source
• [5] Impact of Ceramide Acyl Chain Length on Human Skin Barrier Recovery and Hydration. J Cosmet Dermatol. 2026;25(3):e70795. doi: 10.1111/jocd.70795. View Source